Cas no 1224629-03-1 (5-Bromo-1-fluoro-3-methyl-2-nitrobenzene)
5-Bromo-1-fluoro-3-methyl-2-nitrobenzene is a halogenated aromatic compound featuring bromine, fluorine, and nitro functional groups on a methyl-substituted benzene ring. Its distinct substitution pattern makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals, agrochemicals, and specialty materials. The presence of both electron-withdrawing (nitro, fluorine) and electron-donating (methyl) groups enhances its reactivity in electrophilic and nucleophilic substitution reactions. The bromine substituent further facilitates cross-coupling reactions, such as Suzuki or Heck couplings, enabling the construction of complex molecular architectures. This compound is characterized by high purity and stability, ensuring consistent performance in synthetic applications. Its structural versatility makes it useful for researchers developing novel bioactive compounds or advanced materials.
1224629-03-1 structure
Product Name:5-Bromo-1-fluoro-3-methyl-2-nitrobenzene
CAS No:1224629-03-1
MF:C7H5BrFNO2
MW:234.0225045681
MDL:MFCD22566379
CID:3043817
PubChem ID:57566644
Update Time:2025-06-07
5-Bromo-1-fluoro-3-methyl-2-nitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-1-fluoro-3-methyl-2-nitro-benzene
- 5-bromo-1-fluoro-3-methyl-2-nitrobenzene
- 5-Bromo-3-fluoro-2-nitrotoluene
- BBL101831
- STL555628
- ZYB62903
- CS-0210756
- MFCD22566379
- DKBQOOXGPIRVPC-UHFFFAOYSA-N
- AS-50213
- AKOS008901186
- SCHEMBL9000071
- Benzene, 5-bromo-1-fluoro-3-methyl-2-nitro-
- SY244792
- DB-206620
- 1224629-03-1
- O11350
- 5-Bromo-1-fluoro-3-methyl-2-nitrobenzene
-
- MDL: MFCD22566379
- Inchi: 1S/C7H5BrFNO2/c1-4-2-5(8)3-6(9)7(4)10(11)12/h2-3H,1H3
- InChI Key: DKBQOOXGPIRVPC-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=C(C)C=1)[N+](=O)[O-])F
Computed Properties
- Exact Mass: 232.94877 g/mol
- Monoisotopic Mass: 232.94877 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 234.02
- XLogP3: 2.9
- Topological Polar Surface Area: 45.8
5-Bromo-1-fluoro-3-methyl-2-nitrobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 087180-1g |
5-Bromo-1-fluoro-3-methyl-2-nitro-benzene |
1224629-03-1 | 95% | 1g |
3039CNY | 2021-05-07 | |
| Alichem | A013017785-250mg |
5-Bromo-3-fluoro-2-nitrotoluene |
1224629-03-1 | 97% | 250mg |
$504.00 | 2023-09-03 | |
| Alichem | A013017785-500mg |
5-Bromo-3-fluoro-2-nitrotoluene |
1224629-03-1 | 97% | 500mg |
$815.00 | 2023-09-03 | |
| Alichem | A013017785-1g |
5-Bromo-3-fluoro-2-nitrotoluene |
1224629-03-1 | 97% | 1g |
$1460.20 | 2023-09-03 | |
| Apollo Scientific | PC53128-250mg |
5-Bromo-1-fluoro-3-methyl-2-nitrobenzene |
1224629-03-1 | 250mg |
£29.00 | 2025-02-21 | ||
| Apollo Scientific | PC53128-1g |
5-Bromo-1-fluoro-3-methyl-2-nitrobenzene |
1224629-03-1 | 1g |
£175.00 | 2023-04-16 | ||
| TRC | B872668-50mg |
5-Bromo-1-fluoro-3-methyl-2-nitrobenzene |
1224629-03-1 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B872668-100mg |
5-Bromo-1-fluoro-3-methyl-2-nitrobenzene |
1224629-03-1 | 100mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B872668-500mg |
5-Bromo-1-fluoro-3-methyl-2-nitrobenzene |
1224629-03-1 | 500mg |
$ 250.00 | 2022-06-06 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 087180-1g |
5-Bromo-1-fluoro-3-methyl-2-nitro-benzene |
1224629-03-1 | 95% | 1g |
3039.0CNY | 2021-07-13 |
5-Bromo-1-fluoro-3-methyl-2-nitrobenzene Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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